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Compound of Interest

Compound Name: Diphenyl(o-tolyl)phosphine

Cat. No.: B1346794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Diphenyl(o-tolyl)phosphine, a common organophosphorus compound utilized in various
chemical syntheses. Due to a lack of extensive published quantitative data, this document
focuses on providing a robust experimental framework for researchers to determine the
solubility of Diphenyl(o-tolyl)phosphine in relevant organic solvents.

Introduction

Diphenyl(o-tolyl)phosphine, a solid at room temperature with a melting point of 70-73 °C, is
an important ligand in catalysis and a building block in organic synthesis. Its solubility is a
critical parameter for reaction kinetics, purification processes, and formulation development.
Generally, as a triarylphosphine, it is expected to be soluble in nonpolar organic solvents and
exhibit increased solubility with a rise in temperature.[1]

Quantitative Solubility Data

Precise, experimentally determined quantitative solubility data for Diphenyl(o-tolyl)phosphine
in a range of common organic solvents is not readily available in the public domain. One
computational source predicts a very low aqueous solubility with a LogS of -7.93, which
corresponds to 0.00000327 mg/mL.[2] However, the same source qualitatively describes the
compound as "moderately soluble,” a contradiction that underscores the necessity for
experimental determination.[2]
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To facilitate systematic data collection, the following table is provided for researchers to record

their experimental findings.

Table 1: Experimentally Determined Solubility of Diphenyl(o-tolyl)phosphine

] o Molar Method of
Organic Temperatur  Solubility ( . L
Solubility Determinati  Notes
Solvent e (°C) g/100 mL)
(mol/L) on
Toluene Gravimetric
Tetrahydrofur ] )
Gravimetric
an (THF)
Dichlorometh ) )
Gravimetric
ane
Acetone Gravimetric
Ethanol Gravimetric
Methanol Gravimetric
Hexane Gravimetric

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of Diphenyl(o-

tolyl)phosphine in an organic solvent. This protocol is synthesized from established

methodologies for determining the solubility of solid organic compounds.

Materials:

Diphenyl(o-tolyl)phosphine

Selected organic solvent(s)

Analytical balance

Vials or test tubes with secure caps
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o Temperature-controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Oven

Procedure:

o Preparation of Saturated Solution:

o

Add an excess amount of Diphenyl(o-tolyl)phosphine to a pre-weighed vial.
o Record the initial mass of the solid.

o Add a known volume or mass of the desired organic solvent to the vial.

o Securely cap the vial to prevent solvent evaporation.

o Place the vial in a temperature-controlled shaker or water bath set to the desired
experimental temperature.

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48
hours). The presence of undissolved solid is necessary to confirm saturation.

o Sample Withdrawal and Filtration:

o Allow the vial to stand undisturbed at the experimental temperature for a short period to
allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-warmed pipette to prevent premature crystallization.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed
collection vial. This step is crucial to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Record the mass of the collection vial with the filtered saturated solution.
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o Carefully evaporate the solvent from the collection vial. This can be achieved by placing
the vial in a fume hood at room temperature or in an oven at a temperature below the
melting point of Diphenyl(o-tolyl)phosphine and the boiling point of the solvent.

o Once the solvent is completely evaporated, re-weigh the vial containing the dried solute.

» Calculation of Solubility:

o The mass of the dissolved Diphenyl(o-tolyl)phosphine is the final mass of the vial minus
the initial mass of the empty vial.

o The mass of the solvent is the mass of the vial with the filtered solution minus the mass of
the vial with the dried solute.

o Calculate the solubility in g/100 mL or other desired units.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the
solubility of Diphenyl(o-tolyl)phosphine.
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Caption: Experimental workflow for determining the solubility of Diphenyl(o-tolyl)phosphine.

This technical guide provides a foundational framework for researchers to systematically
investigate and document the solubility of Diphenyl(o-tolyl)phosphine in various organic
solvents. The provided experimental protocol and data table are intended to support the
generation of reliable and comparable solubility data, which will be invaluable for the broader
scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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